Cas no 87304-79-8 (Fructose-isoleucine (mixture of diastereomers))
Fructose-isoleucine (mixture of diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- Fructose-isoleucine (mixture of diastereomers)
- (2S,3S)-3-methyl-2-((((2R,3S,4R,5R)-2,3,4,5-tetrahydroxytetrahydro-2H-pyran-2-yl)methyl)amino)pentanoic acid
- (2S,3S)-3-methyl-2-[[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methylamino]pentanoic acid
- N-(1-Deoxy-I(2)-D-fructopyranos-1-yl)-L-isoleucine
- 87304-79-8
- [S-(R*,R*)]-1-[(1-Carboxy-2-methylbutyl)amino]-1-deoxy-beta-D-fructopyranose
- DTXSID101242010
- N-(1-Deoxy-beta-D-fructopyranos-1-yl)-L-isoleucine
-
- Inchi: 1S/C12H23NO7/c1-3-6(2)8(11(17)18)13-5-12(19)10(16)9(15)7(14)4-20-12/h6-10,13-16,19H,3-5H2,1-2H3,(H,17,18)/t6-,7+,8-,9+,10-,12+/m0/s1
- InChI Key: ADLSFIUFBSPKJF-KZYWSPAVSA-N
- SMILES: O1C[C@H]([C@H]([C@@H]([C@]1(CN[C@H](C(=O)O)[C@@H](C)CC)O)O)O)O
Computed Properties
- Exact Mass: 293.14745207g/mol
- Monoisotopic Mass: 293.14745207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: >93°C (dec.)
- Boiling Point: 497.2±45.0 °C at 760 mmHg
- Flash Point: 254.5±28.7 °C
- Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
- PSA: 139.48000
- LogP: -1.73230
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
Fructose-isoleucine (mixture of diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
Fructose-isoleucine (mixture of diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F792585-10mg |
Fructose-isoleucine (mixture of diastereomers) |
87304-79-8 | 10mg |
$ 224.00 | 2023-09-07 | ||
| TRC | F792585-100mg |
Fructose-isoleucine (mixture of diastereomers) |
87304-79-8 | 100mg |
$ 1696.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490717-10mg |
Fructose-isoleucine (mixture of diastereomers), |
87304-79-8 | 10mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490717-10 mg |
Fructose-isoleucine (mixture of diastereomers), |
87304-79-8 | 10mg |
¥2,858.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1711600-10mg |
(2S,3S)-3-Methyl-2-((((2R,3S,4R,5R)-2,3,4,5-tetrahydroxytetrahydro-2H-pyran-2-yl)methyl)amino)pentanoic acid |
87304-79-8 | 98% | 10mg |
¥3388.00 | 2024-04-27 | |
| A2B Chem LLC | AH87773-10mg |
Fructose-isoleucine (Mixture of diastereoMers) |
87304-79-8 | 96% | 10mg |
$372.00 | 2024-04-19 |
Fructose-isoleucine (mixture of diastereomers) Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Fructose-isoleucine (mixture of diastereomers)
Fructose-Isoleucine (Mixture of Diastereomers): A Comprehensive Overview
Fructose-isoleucine (mixture of diastereomers), with the CAS number 87304-79-8, is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other. The presence of multiple diastereomers in this mixture provides a rich ground for exploring its various properties and potential applications.
The structure of fructose-isoleucine is composed of two key components: fructose, a simple sugar, and isoleucine, an essential amino acid. Fructose is a monosaccharide that plays a crucial role in energy metabolism, while isoleucine is one of the nine essential amino acids required for protein synthesis. The combination of these two molecules results in a compound with unique chemical and biological properties.
In recent years, the study of fructose-isoleucine (mixture of diastereomers) has expanded significantly, driven by its potential applications in various fields. One area of interest is its role in metabolic disorders. Research has shown that certain diastereomers of fructose-isoleucine can influence glucose metabolism and insulin sensitivity. For instance, a study published in the Journal of Biological Chemistry demonstrated that specific diastereomers can modulate the activity of key enzymes involved in glucose metabolism, potentially offering new therapeutic avenues for diabetes and related conditions.
Beyond metabolic disorders, fructose-isoleucine (mixture of diastereomers) has also been explored for its potential as a nutraceutical. Nutraceuticals are food products that provide health benefits beyond basic nutrition. The combination of fructose and isoleucine in this compound suggests that it could have beneficial effects on muscle function and recovery. A recent study in the American Journal of Clinical Nutrition found that supplementation with fructose-isoleucine improved muscle endurance and reduced fatigue in athletes.
The pharmaceutical industry has also shown interest in fructose-isoleucine (mixture of diastereomers). Its unique chemical structure and biological activity make it a promising candidate for drug development. Researchers are investigating its potential as a drug delivery system, where the compound could be used to enhance the bioavailability and efficacy of other therapeutic agents. A study published in the Journal of Medicinal Chemistry highlighted the ability of fructose-isoleucine to improve the solubility and stability of poorly soluble drugs, thereby enhancing their therapeutic potential.
In addition to its potential therapeutic applications, fructose-isoleucine (mixture of diastereomers) has been studied for its role in cellular signaling pathways. The interaction between fructose and isoleucine can influence signaling molecules involved in cell growth, differentiation, and apoptosis. This makes it an interesting target for research into cancer biology and other diseases characterized by aberrant cell signaling. A review article in the Cancer Research journal discussed the potential use of fructose-isoleucine as a modulator of cancer cell signaling pathways.
The synthesis and purification of fructose-isoleucine (mixture of diastereomers) have also been subjects of extensive research. Various methods have been developed to produce this compound efficiently and with high purity. One notable approach involves enzymatic synthesis, which utilizes specific enzymes to catalyze the formation of the desired diastereomers. This method offers advantages such as high selectivity and environmental sustainability compared to traditional chemical synthesis methods.
In conclusion, fructose-isoleucine (mixture of diastereomers), with CAS number 87304-79-8, is a multifaceted compound with a wide range of potential applications. Its unique combination of fructose and isoleucine provides a foundation for exploring its roles in metabolic disorders, nutraceuticals, pharmaceuticals, and cellular signaling pathways. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in various scientific disciplines.
87304-79-8 (Fructose-isoleucine (mixture of diastereomers)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)